3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)-4-methoxyphenol

• IUPAC Name: 3-[[3-[2-(2,6-difluorophenyl)ethyl]piperidin-1-yl]methyl]-4-methoxyphenol
• InChI: InChI=1S/C21H25F2NO2/c1-26-21-10-8-17(25)12-16(21)14-24-11-3-4-15(13-24)7-9-18-19(22)5-2-6-20(18)23/h2,5-6,8,10,12,15,25H,3-4,7,9,11,13-14H2,1H3
• InChI Key: JFZPWDDRDDXLAX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)O)CN2CCCC(C2)CCC3=C(C=CC=C3F)F
• Molecular Formula: C21H25F2NO2
• Molecular Weight: 361.4 g/mol

Description

The compound “3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}methyl)-4-methoxyphenol” is a complex organic molecule. It contains a piperidine ring, which is a common motif in many pharmaceuticals and other biologically active compounds. The molecule also contains a 2,6-difluorophenyl group, which could potentially contribute to the compound’s reactivity and biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The piperidine ring and the 2,6-difluorophenyl group could potentially participate in various chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the piperidine ring and the 2,6-difluorophenyl group could affect properties such as solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context in which it is used. Without more information, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety precautions should be taken when handling this compound.

Future Directions

The future research directions for this compound could include further studies on its synthesis, structure, reactivity, and biological activity. It could also be interesting to explore its potential applications in areas such as medicinal chemistry or material science.